Cas no 16813-38-0 (Urea,N'-cyclohexyl-N-methyl-N-nitroso-)

• Product Name: Urea,N'-cyclohexyl-N-methyl-N-nitroso-
• CAS No: 16813-38-0
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 179386
• PubChem ID: 96558
• Update Time: 2025-04-19

Urea,N'-cyclohexyl-N-methyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Urea,N'-cyclohexyl-N-methyl-N-nitroso-
• 1-Cyclohexyl-3-methyl-3-nitrosourea
• 3-Cyclohexyl-1-methyl-1-nitroso-harnstoff
• AC1L3WPX
• AC1Q5NDS
• BRN 2840715
• methyl-1 nitroso-1 cyclohexyl-3 uree
• N-Methyl-N'-cyclohexyl-N-nitrosourea
• NSC79653
• Urea, 1-cyclohexyl-3-methyl-3-nitroso-
• 16813-38-0
• DTXSID70168500
• Urea, N'-cyclohexyl-N-methyl-N-nitroso-
• UNII-4QZ0MS6HWQ
• NSC 79653
• UREA, 3-CYCLOHEXYL-1-METHYL-1-NITROSO-
• 4QZ0MS6HWQ
• N'-Cyclohexyl-N-methyl-N-nitrosourea
• NSC-79653

• Inchi： 1S/C8H15N3O2/c1-11(10-13)8(12)9-7-5-3-2-4-6-7/h7H,2-6H2,1H3,(H,9,12)
• InChI Key： LPIDGDNUIKEHNW-UHFFFAOYSA-N
• SMILES： O=C(N(C)N=O)NC1CCCCC1

Computed Properties

• Exact Mass: 185.11655
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas Nitrosoureas